Cas no 2097912-25-7 (4-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl-1,3,5-trimethyl-1H-pyrazole)

• Product Name: 4-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl-1,3,5-trimethyl-1H-pyrazole
• CAS No: 2097912-25-7
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 6034238
• PubChem ID: 126851259
• Update Time: 2025-07-17

4-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl-1,3,5-trimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl-1,3,5-trimethyl-1H-pyrazole
• 2097912-25-7
• [3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone
• AKOS032467255
• 4-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl]-1,3,5-trimethyl-1H-pyrazole
• F6553-1038

• Inchi： 1S/C19H23N3O2/c1-12-18(13(2)21(3)20-12)19(23)22-8-6-16(11-22)14-4-5-17-15(10-14)7-9-24-17/h4-5,10,16H,6-9,11H2,1-3H3
• InChI Key： IRWVZEDRHBZZLT-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)C1CN(C(C2C(C)=NN(C)C=2C)=O)CC1

Computed Properties

• Exact Mass: 325.17902698g/mol
• Monoisotopic Mass: 325.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.4Ų

Additional information on 4-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl-1,3,5-trimethyl-1H-pyrazole

Comprehensive Overview of 4-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl-1,3,5-trimethyl-1H-pyrazole (CAS No. 2097912-25-7)

The compound 4-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl-1,3,5-trimethyl-1H-pyrazole (CAS No. 2097912-25-7) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique scaffold combines a pyrrolidine ring, a dihydrobenzofuran moiety, and a trimethylpyrazole group, making it a promising candidate for drug discovery and material science applications. The presence of these functional groups contributes to its potential bioactivity, particularly in modulating enzyme targets and receptor interactions.

Recent studies highlight the growing interest in heterocyclic compounds like 4-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl-1,3,5-trimethyl-1H-pyrazole due to their versatility in medicinal chemistry. Researchers are exploring its role in addressing challenges such as drug resistance and selective targeting, which are critical in the development of next-generation therapeutics. The compound's carbonyl linkage and aromatic systems enhance its stability and binding affinity, making it a valuable scaffold for optimizing pharmacokinetic properties.

In the context of sustainable chemistry, this compound aligns with the demand for eco-friendly synthetic routes. Innovations in catalytic processes and green solvents have been applied to its synthesis, reducing environmental impact. This resonates with the broader trend of green pharmaceuticals, where industries prioritize minimizing waste and energy consumption. The compound's potential applications extend to crop protection, where its structural features may contribute to novel pesticide formulations with lower toxicity profiles.

From a commercial perspective, 4-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl-1,3,5-trimethyl-1H-pyrazole is part of a growing market for high-value intermediates. Its CAS No. 2097912-25-7 is frequently searched in databases by chemists and procurement specialists seeking reliable suppliers. The compound's patent landscape is also under scrutiny, as companies aim to leverage its intellectual property for competitive advantage. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring batch-to-batch consistency.

Looking ahead, the integration of AI-driven drug design tools could accelerate the exploration of this compound's derivatives. Machine learning models are being trained to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), streamlining the hit-to-lead process. This aligns with the pharmaceutical industry's push toward precision medicine, where tailored therapies rely on structurally diverse molecules like 4-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl-1,3,5-trimethyl-1H-pyrazole.

In summary, 4-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl-1,3,5-trimethyl-1H-pyrazole represents a multifaceted compound with broad scientific and industrial relevance. Its structural complexity, combined with emerging applications in drug discovery and sustainable chemistry, positions it as a key player in advancing modern chemical research. As innovation continues, this molecule is poised to contribute to breakthroughs in health, agriculture, and material sciences.